Catalytic enantioselective organic transformations via visible light photocatalysis
Organic Chemistry Frontiers Pub Date: 2014-12-10 DOI: 10.1039/C4QO00306C
Abstract
In this minireview, catalytic enantioselective transformations via visible light photocatalysis are discussed. High enantioselectivities are achieved from the combination of visible light photocatalysis with chiral organocatalysts. Considering the huge progress made in both asymmetric synthetic chemistry and visible light photocatalysis chemistry, more new chiral catalysts with varieties of transition-metals will be developed and engaged in the field of asymmetric photoreactions.

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